Cas no 184007-95-2 (CELECOXIB)

• Product Name: CELECOXIB
• CAS No: 184007-95-2
• MF: C₁₇H₁₄F₃N₃O₂S
• MW: 381.372172832489
• CID: 836682
• Update Time: 2025-04-19

CELECOXIB Chemical and Physical Properties

Names and Identifiers

• CELECOXIB
• Ccris 8679
• Celecoxib [old rn]

• Inchi： 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)22-23(15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
• InChI Key： RZEKVGVHFLEQIL-UHFFFAOYSA-N
• SMILES： O=S(=O)(N)C1=CC=C(N2C(C3=CC=C(C)C=C3)=CC(C(F)(F)F)=N2)C=C1

Computed Properties

• Exact Mass: 381.075882
• Monoisotopic Mass: 381.075882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4

Experimental Properties

• Melting Point: 157-159 deg C
• PSA: 86.36000
• LogP: 5.29500